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Compound of Interest

Compound Name: Dithiobiuret

Cat. No.: B1223364 Get Quote

Dithiobiuret Safe Handling and Disposal
Technical Support Center
This technical support center provides essential guidance for researchers, scientists, and drug

development professionals on the safe handling and disposal of dithiobiuret in a laboratory

setting.

Frequently Asked Questions (FAQs)
Q1: What is dithiobiuret and what are its primary hazards?

A1: Dithiobiuret is an organosulfur compound with the formula HN(C(S)NH2)2.[1] It is a

colorless, crystalline solid.[1][2] The major hazards associated with dithiobiuret stem from its

high toxicity. It is fatal if swallowed, fatal in contact with skin, and fatal if inhaled.[2] Exposure

can lead to respiratory failure.[1][2]

Q2: What are the signs and symptoms of dithiobiuret exposure?

A2: Acute exposure to dithiobiuret may cause respiratory depression, respiratory failure,

increased urine excretion, dehydration, excessive tearing, and watery diarrhea.[2] It can also

lead to muscular weakness or paralysis without affecting the central nervous system.[2]

Q3: What personal protective equipment (PPE) is required when handling dithiobiuret?
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A3: When handling dithiobiuret, it is crucial to wear appropriate personal protective

equipment. This includes:

Eye Protection: Chemical splash goggles or safety glasses meeting ANSI Z.87.1 standards.

A face shield should be worn over safety glasses if there is a risk of splashing.[3][4]

Hand Protection: Wear appropriate protective gloves to prevent skin exposure.[3][5] Given

the high dermal toxicity, inspect gloves for any damage before use.

Body Protection: A lab coat, buttoned to cover as much skin as possible, is mandatory.[3][6]

For procedures with a higher risk of exposure, an acid-resistant apron should be worn.[7]

Respiratory Protection: All work with dithiobiuret should be conducted in a properly

functioning chemical fume hood.[5][8] If exposure limits are exceeded, a NIOSH/MSHA or

European Standard EN 149 approved respirator is necessary.[5]

Q4: How should I store dithiobiuret in the laboratory?

A4: Dithiobiuret should be stored in a tightly sealed container in a cool, dry, and well-ventilated

area.[5][8] It should be stored locked up and away from incompatible materials such as

oxidizing agents.[5][8]

Q5: What should I do in case of a dithiobiuret spill?

A5: In case of a spill, ensure adequate ventilation and wear the required personal protective

equipment.[5] Avoid creating dust.[5] Dampen the solid spill material with water, then sweep or

shovel it into a suitable, labeled container for disposal.[9] Wash the spill area thoroughly with

soap and water.[2]

Q6: How do I properly dispose of dithiobiuret waste?

A6: Dithiobiuret is considered an acute hazardous waste (EPA Hazardous Waste Number

P049).[2] All waste containing dithiobiuret must be disposed of in accordance with local,

regional, and national hazardous waste regulations.[5] Do not empty into drains.[5] The

recommended disposal method is incineration in a rotary kiln or fluidized bed incinerator.[2]
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Issue Possible Cause Solution

Accidental Skin Contact Improper glove usage or spill.

Immediately wash the affected

area with plenty of soap and

water for at least 15 minutes.

[2][5] Remove contaminated

clothing.[2][5] Seek immediate

medical attention.[5]

Accidental Eye Contact
Not wearing safety goggles or

splash from a reaction.

Immediately flush the eyes

with copious amounts of

lukewarm water for at least 15

minutes, holding the eyelids

open.[2][6] Seek immediate

medical attention.[5]

Accidental Inhalation
Working outside of a fume

hood or improper ventilation.

Move the affected person to

fresh air immediately.[2][5] If

the person is not breathing,

provide artificial respiration (do

not use mouth-to-mouth).[5]

Seek immediate medical

attention.[2][5]

Accidental Ingestion
Contamination of hands or

food/drink.

Do NOT induce vomiting.[5]

Immediately call a poison

control center or physician.[5]

If the person is conscious,

rinse their mouth with water.[5]

Seek immediate medical

attention.
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Property Value

Molecular Formula C2H5N3S2

Molecular Weight 135.22 g/mol [2]

Appearance White to off-white crystalline solid[1][5]

Melting Point ~183 °C / 361.4 °F[5]

Solubility

Soluble in warm water and polar organic

solvents.[1] Soluble in water at 2.7 mg/ml and in

ethanol at 22 mg/g.[10]

pH of Saturated Aqueous Solution 5.8[2]

Toxicity Data Summary

GHS Hazard Classification Statement

Acute Toxicity, Oral H300: Fatal if swallowed[2]

Acute Toxicity, Dermal H310: Fatal in contact with skin[2]

Acute Toxicity, Inhalation H330: Fatal if inhaled[2]

Experimental Protocols
Protocol: Preparation of a Standard Solution of Dithiobiuret (1 mg/mL in Ethanol)

Objective: To safely prepare a stock solution of dithiobiuret for use in a laboratory experiment.

Materials:

Dithiobiuret (solid)

Anhydrous ethanol

Analytical balance

Spatula
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Weighing paper

Volumetric flask (e.g., 10 mL) with stopper

Beaker

Pipette

Labeled, sealed storage container

Personal Protective Equipment (PPE):

Chemical splash goggles and face shield

Nitrile gloves (double-gloved recommended)

Lab coat

Closed-toe shoes

Procedure:

Preparation:

Ensure all work is performed in a certified chemical fume hood.

Place a "Dithiobiuret in Use" sign on the fume hood sash.

Decontaminate the work surface before and after the procedure.

Weighing Dithiobiuret:

On an analytical balance, carefully weigh 10 mg of dithiobiuret onto a piece of weighing

paper using a clean spatula.

Avoid generating dust. If any dust is generated, gently wipe the area with a damp cloth

and dispose of it as hazardous waste.

Dissolving Dithiobiuret:
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Carefully transfer the weighed dithiobiuret into a 10 mL volumetric flask.

Add approximately 5 mL of anhydrous ethanol to the flask.

Gently swirl the flask to dissolve the solid. Do not heat.

Final Volume Adjustment:

Once the solid is completely dissolved, add anhydrous ethanol to the flask until the bottom

of the meniscus reaches the calibration mark.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Storage:

Transfer the solution to a clearly labeled and sealed storage container. The label should

include the chemical name, concentration, solvent, date of preparation, and appropriate

hazard symbols.

Store the solution in a locked, designated, and well-ventilated cabinet.

Waste Disposal:

Dispose of the weighing paper, any contaminated pipette tips, and gloves in a designated

solid hazardous waste container for dithiobiuret.

Rinse all glassware that came into contact with dithiobiuret with a small amount of

ethanol, and collect the rinsate in a designated liquid hazardous waste container for

dithiobiuret.
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Caption: Workflow for the safe handling and disposal of dithiobiuret.
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Caption: Hypothetical signaling pathway of dithiobiuret-induced neurotoxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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